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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079

This technical guide provides a comprehensive overview of strontium peroxide (SrOz),

detailing its chemical identifiers, physicochemical properties, synthesis protocols, and key
applications. The information is tailored for researchers, scientists, and drug development
professionals, with a focus on quantitative data and detailed experimental methodologies.

Chemical Identifiers and Physicochemical
Properties

Strontium peroxide is an inorganic compound that exists as a white, odorless powder. It is
sparingly soluble in water, with which it slowly decomposes. Key identifiers and properties are
summarized in the tables below.

Table 1: Chemical Identifiers for Strontium Peroxide
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Identifier Value Reference(s)
CAS Number 1314-18-7 [1]12]
PubChem CID 14807 [1]

EC Number 215-224-6 [2]

UN Number 1509 [1]

InChl InChI=1S/02.Sr/c1-2;/g-2;+2 [1]

InChiKey UHCGLDSRFKGERO- o

UHFFFAOYSA-N
SMILES [O-][O-].[Sr+2] [1]
Molecular Formula SrO2 [2]

Table 2: Physicochemical Properties of Strontium Peroxide

Property Value Reference(s)
Molar Mass 119.619 g/mol [2]
Appearance White powder [2]
Density 4.56 g/cm?3 (anhydrous) [2]
Melting Point 215 °C (decomposes) [2]
Solubility in water Slightly soluble [2]
Thermal Decomposition ?zg;noscrapid decomposition at [2]

Experimental Protocols

This section provides detailed methodologies for the synthesis, analysis, and application of
strontium peroxide.

Synthesis of Strontium Peroxide
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Two common methods for the laboratory synthesis of strontium peroxide are detailed below.
2.1.1. Precipitation from Strontium Nitrate and Hydrogen Peroxide

This method involves the reaction of a soluble strontium salt with hydrogen peroxide in a basic
solution to precipitate strontium peroxide octahydrate, which is then dehydrated.

e Materials:
o Strontium nitrate (Sr(NOs)2)
o 3% Hydrogen peroxide (H2032)
o Concentrated agueous ammonia (NH4OH)
o Deionized water
e Procedure:

Dissolve 5 grams of anhydrous strontium nitrate in 50 mL of 3% hydrogen peroxide.[1]

[e]

o In a separate beaker, prepare a solution of 7 mL of concentrated agueous ammonia in 100
mL of deionized water.[1]

o Slowly add the ammonia solution to the strontium nitrate solution with constant stirring to
precipitate strontium peroxide octahydrate (SrO2-8H20).[1][2]

o Collect the precipitate by filtration.

o To obtain anhydrous strontium peroxide, heat the octahydrate at 115 °C for 24 hours in a
CO:-free atmosphere.[2]

2.1.2. Reaction of Strontium Nitrate with Sodium Peroxide

This process utilizes the reaction between strontium nitrate and sodium peroxide to form
hydrated strontium peroxide.

o Materials:
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o Strontium nitrate (Sr(NO3)z2)

o Sodium peroxide (Naz203)

o Deionized water

e Procedure:

[¢]

Prepare a saturated agueous solution of strontium nitrate.[3]

o Gradually add granular sodium peroxide to the strontium nitrate solution in molecular
proportions while stirring.[3]

o Maintain the reaction temperature below 135°F (57°C) to prevent decomposition of the
formed strontium peroxide.[3]

o The insoluble hydrated strontium peroxide will precipitate.

o Separate the precipitate from the solution containing dissolved sodium nitrate by
decantation or filtration.[3]

o Dry the hydrated strontium peroxide to remove uncombined water.[3]

Analytical Quantification: Titration with Potassium
Permanganate

The active oxygen content of strontium peroxide can be determined by titration with a
standardized potassium permanganate solution.[4]

» Materials:
o Strontium peroxide sample
o Dilute hydrochloric acid (1 to 9)
o 0.1N Potassium permanganate (KMnQOa4) solution

e Procedure:
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o Accurately weigh approximately 0.20 g of the strontium peroxide sample into a 150-mL
beaker.[4]

o Add 100 mL of dilute hydrochloric acid (1 to 9) and allow the sample to dissolve
completely (typically 10 to 30 minutes).[4]

o Filter the solution to remove any insoluble impurities.

o Titrate the resulting solution with a standardized 0.1N potassium permanganate solution
until a persistent pink color is observed.[4]

o The concentration of strontium peroxide is calculated based on the volume of KMnOa4
solution consumed.

Application in Photocatalysis: Degradation of Organic
Pollutants

Strontium peroxide can be utilized as a photocatalyst for the degradation of organic dyes in
wastewater.[5]

o Materials:
o Strontium peroxide (photocatalyst)
o Rhodamine B (RhB) solution (10 ppm)
o UV light source or sunlight

» Procedure:

o Prepare a suspension of the strontium peroxide photocatalyst in the Rhodamine B
solution. A typical catalyst loading is 0.6 g/L.[6]

o Irradiate the suspension with a UV light source or expose it to sunlight while stirring.

o Monitor the degradation of Rhodamine B over time by measuring the absorbance of the
solution at its maximum wavelength using a UV-Vis spectrophotometer.
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o Under UV irradiation, approximately 97% degradation of a 10 ppm RhB solution can be
achieved in 15 minutes.[6]

Cytotoxicity Assessment: MTT Assay

The in vitro cytotoxicity of strontium peroxide can be evaluated using a standard MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell metabolic
activity.[7]

e Materials:
o Cell line of interest (e.g., osteoblasts)

Cell culture medium

[e]

(¢]

Strontium peroxide solutions of varying concentrations

[¢]

MTT solution (5 mg/mL in PBS)

[¢]

Solubilization solution (e.g., DMSO or a solution of 4 mM HCI, 0.1% NP40 in isopropanol)
[8]

e Procedure:

o Seed cells in a 96-well plate at a predetermined density and allow them to adhere
overnight.[9]

o Replace the culture medium with fresh medium containing various concentrations of
strontium peroxide. Include untreated cells as a negative control.

o Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

o After the incubation period, add 10-20 pL of MTT solution to each well and incubate for 2-4
hours, allowing viable cells to form formazan crystals.[7]

o Carefully remove the medium and add 100-150 pL of the solubilization solution to each
well to dissolve the formazan crystals.[8]
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o Measure the absorbance of the solution at a wavelength between 550 and 600 nm using a
microplate reader.[7]

o Cell viability is expressed as a percentage relative to the untreated control cells.

Quantitative Data

The following tables summarize key quantitative data related to the properties and performance
of strontium peroxide.

Table 3: Thermal Decomposition Data for Strontium Peroxide

Analysis Method Parameter Value Reference(s)
Thermogravimetric Onset of Rapid

_ N ~400 °C [2]
Analysis (TGA) Decomposition

Table 4: Performance in Photocatalytic Degradation of Rhodamine B

Parameter Condition Value Reference(s)
Catalyst Loading - 0.6 g/L [6]

Initial RhB | ] 10 ppm 6]
Concentration

Degradation Efficiency UV irradiation 97% in 15 min [6]
Degradation Efficiency  Sunlight 96% in 105 min [6]

Table 5: Composition of Pyrotechnic Formulations
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Oxidant/Reduc  Binder

Component Reducer er Ratio (wt. Content (wt. Reference(s)
%) %)
Strontium
Peroxide Magnesium (Mg)  50/50 to 90/10 50r10 [10]
(Oxidant)
Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key processes

related to strontium peroxide.
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Logical workflow for the synthesis and characterization of strontium peroxide.
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Simplified pathway of photocatalytic degradation of organic pollutants by SrOs-.

Applications in Research and Development

Strontium peroxide is a versatile compound with applications spanning various scientific and
industrial fields.

e Pyrotechnics: It serves as an oxidizer and a red colorant in pyrotechnic compositions, such
as fireworks and tracer ammunition.[10][11]

o Biomedical Applications: Strontium-containing compounds, including strontium peroxide,
are being explored for their roles in bone regeneration. Strontium peroxide can release
strontium ions, which have been shown to stimulate osteoblast proliferation and inhibit
osteoclast formation, while simultaneously generating oxygen to alleviate hypoxic conditions
in bone defects.[12][13][14][15]
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o Wastewater Treatment: As a photocatalyst, strontium peroxide shows promise in the
degradation of organic and pharmaceutical pollutants in wastewater through the generation
of reactive oxygen species.[5][16]

o Oxidizing Agent: Beyond photocatalysis, strontium peroxide can act as an oxidizing agent
in various chemical reactions.[17][18]

o Cosmetics: It has been used as a bleaching agent in cosmetic formulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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